Cas no 2228320-38-3 (2-1-(3-fluoro-2-methoxyphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(3-fluoro-2-methoxyphenyl)cyclobutylacetic acid
• CAS No: 2228320-38-3
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 6378960
• PubChem ID: 165618104
• Update Time: 2025-05-19

2-1-(3-fluoro-2-methoxyphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-fluoro-2-methoxyphenyl)cyclobutylacetic acid
• 2228320-38-3
• EN300-1806589
• 2-[1-(3-fluoro-2-methoxyphenyl)cyclobutyl]acetic acid

• Inchi： 1S/C13H15FO3/c1-17-12-9(4-2-5-10(12)14)13(6-3-7-13)8-11(15)16/h2,4-5H,3,6-8H2,1H3,(H,15,16)
• InChI Key： TXCAUXJTTXWBJF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(3-fluoro-2-methoxyphenyl)cyclobutylacetic acid

Introduction to 2-1-(3-fluoro-2-methoxyphenyl)cyclobutylacetic Acid (CAS No. 2228320-38-3)

2-1-(3-fluoro-2-methoxyphenyl)cyclobutylacetic acid, with the CAS number 2228320-38-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutylacetic acid backbone substituted with a 3-fluoro-2-methoxyphenyl group, has garnered attention due to its unique structural properties and potential biological activities. The presence of both fluoro and methoxy substituents in the aromatic ring introduces specific electronic and steric effects that can modulate the compound's interactions with biological targets.

The< strong>3-fluoro-2-methoxyphenyl moiety is particularly noteworthy, as fluorine atoms are frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In contrast, methoxy groups can serve as hydrogen bond donors or acceptors, influencing both the solubility and reactivity of the compound. The combination of these two substituents in a phenyl ring suggests that 2-1-(3-fluoro-2-methoxyphenyl)cyclobutylacetic acid may exhibit a range of pharmacological properties that make it a valuable candidate for further investigation.

The cyclobutylacetic acid core of this compound provides a rigid scaffold that can contribute to the precise positioning of functional groups relative to biological targets. This structural feature is particularly relevant in the context of enzyme inhibition or receptor binding, where spatial constraints play a critical role in determining efficacy. Additionally, the acetic acid moiety at one end of the molecule can participate in hydrogen bonding interactions, further enhancing its potential for binding to biological receptors or enzymes.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The cyclobutyl ring in 2-1-(3-fluoro-2-methoxyphenyl)cyclobutylacetic acid falls within this category, and studies have shown that such structures can exhibit desirable pharmacokinetic properties, including improved oral bioavailability and reduced susceptibility to metabolic degradation. Furthermore, the< strong>3-fluoro-2-methoxyphenyl group adds an additional layer of complexity that can be exploited to fine-tune the compound's biological activity.

In vitro studies have begun to explore the potential applications of 2-1-(3-fluoro-2-methoxyphenyl)cyclobutylacetic acid in various therapeutic areas. For instance, its structural features suggest that it may have utility as an inhibitor of certain enzymes or as a modulator of receptor activity. The fluoro substituent, in particular, has been shown to enhance binding affinity in several drug candidates, making it an attractive feature for further development. Additionally, the methoxy group could serve as a site for further chemical modification, allowing for the creation of analogs with enhanced potency or selectivity.

The synthesis of 2-1-(3-fluoro-2-methoxyphenyl)cyclobutylacetic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis have been particularly useful in assembling the cyclobutylacetic acid core and incorporating the< strong>3-fluoro-2-methoxyphenyl substituent. These methods allow for modular construction of the molecule, enabling chemists to explore different structural variations efficiently.

The potential biological activity of 2-1-(3-fluoro-2-methoxyphenyl)cyclobutylacetic acid has prompted investigations into its interactions with various biological targets. Initial studies have focused on its ability to inhibit enzymes involved in inflammatory pathways or metabolic processes. The rigid scaffold provided by the cyclobutyl ring may facilitate optimal positioning for enzyme binding, while the< strong>3-fluoro-2-methoxyphenyl group could interact with key residues in the active site. These interactions could lead to potent inhibition of target enzymes and subsequent modulation of relevant biological pathways.

Furthermore, the compound's ability to cross the blood-brain barrier has been explored as a potential therapeutic application. The balance between lipophilicity and polarizability conferred by its structure makes it a candidate for central nervous system (CNS) drugs. The fluoro substituent can enhance lipophilicity, improving penetration into neural tissues, while the methoxy group can help maintain appropriate solubility. Such properties are crucial for developing treatments for neurological disorders where CNS penetration is essential.

The< strong>CAS number 2228320-38-3 serves as a unique identifier for this compound, facilitating its recognition and use in research and development settings. This standardized numbering system ensures that researchers worldwide can accurately reference and utilize 2-1-(3-fluoro-2-methoxyphenyl)cyclobutylacetic acid without ambiguity. As more studies are conducted on this compound, its CAS number will be integral to compiling data on its synthesis, properties, and applications.

In conclusion, 2-1-(3-fluoro-2-methoxyphenyl)cyclobutylacetic acid represents a promising candidate for further exploration in pharmaceutical chemistry and medicinal biology. Its unique structural features, including the< strong>3-fluoro-2-methoxyphenyl substituent and cyclobutylacetic acid core, offer potential advantages in terms of metabolic stability, binding affinity, and solubility. Ongoing research aims to elucidate its biological activity and explore its therapeutic applications across various disease areas. As synthetic methodologies continue to advance, it is likely that more derivatives will be developed, further expanding the potential uses of this intriguing molecule.